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Compound of Interest

1-Methyltetrahydropyrimidin-
2(1H)-one

Cat. No.: B050769

Compound Name:

This guide provides immediate safety, handling, and disposal protocols for 1-
Methyltetrahydropyrimidin-2(1H)-one, tailored for researchers, scientists, and professionals
in drug development. Adherence to these procedures is critical for ensuring laboratory safety
and proper chemical management.

Hazard Identification and Personal Protective Equipment
(PPE)

1-Methyltetrahydropyrimidin-2(1H)-one is classified as harmful if swallowed and causes
serious eye damage.[1][2][3] Some sources also indicate that it may cause skin and respiratory
irritation and is suspected of damaging fertility.[4] Therefore, stringent adherence to PPE
protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Specific Requirement

Wear chemical safety goggles and a face shield.

Eye/Face
[1I[21[3]15](6]
Wear chemical-resistant gloves (e.g., Nitrile
Hand rubber).[2] Gloves must be inspected before use
and disposed of properly after handling.[4]
Wear a lab coat or other protective clothing to
Body

prevent skin contact.[2][3][7]

Respiratory

Use in a well-ventilated area.[1][2][6][7] If
ventilation is inadequate, use a NIOSH-

approved respirator.

Quantitative Data Summary

The following table summarizes the key quantitative data for 1-Methyltetrahydropyrimidin-
2(1H)-one and a closely related compound, 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-

pyrimidinone, for reference.

Table 2: Physicochemical and Toxicological Data
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Property Value Source
Molecular Formula C5H10N20 [81I9][10]
Molecular Weight 114.15 g/mol [81[9][10]
Appearance Light yellow liquid [2]
Odor Odorless [2]
Boiling Point 246 °C [ 474.8 °F [2]
Melting Point -20°C /-4 °F [2]
Flash Point 121 °C/249.8 °F [2]
Density 0.86 g/cm3 (at 25 °C) [5]

H302 (Harmful if swallowed),
H318 (Causes serious eye
damage), H361 (Suspected of
damaging fertility), H315
GHS Hazard Statements o [L12113114]15]116]18]
(Causes skin irritation), H319
(Causes serious eye irritation),
H335 (May cause respiratory

irritation)

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial to minimize risks. The following step-
by-step plans provide clear, actionable guidance.

Experimental Workflow: Step-by-Step Handling Protocol

e Preparation:
o Ensure a well-ventilated workspace, preferably a chemical fume hood.[6][7]
o Verify that an eyewash station and safety shower are readily accessible.[2]

o Don all required PPE as specified in Table 1.
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e Handling:

o

Avoid direct contact with the chemical.[1][7]

Do not eat, drink, or smoke in the handling area.[1][2][4]

[¢]

[¢]

Wash hands thoroughly after handling the substance.[1][4]

[e]

Keep the container tightly closed when not in use.[2][5]
¢ In Case of Exposure:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes, removing contact
lenses if present and easy to do. Seek immediate medical attention.[1][2][3]

o Skin: Remove contaminated clothing and rinse the affected area with plenty of water.[1][4]

o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or doctor
immediately.[1][2][3]

o Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[2]

[4]

Disposal Plan: Step-by-Step Procedure

o Waste Collection:

o Collect all waste containing 1-Methyltetrahydropyrimidin-2(1H)-one in a designated,
properly labeled, and sealed container.

o Do not mix with other waste streams unless compatible.
o Container Decontamination:

o For empty containers, the first rinse with a suitable solvent must be collected and disposed
of as hazardous waste.[11]

o If the chemical is highly toxic, the first three rinses must be collected as hazardous waste.
[11]
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o After thorough rinsing and air-drying, the container can be disposed of according to
institutional guidelines.

¢ Final Disposal:

o Dispose of the chemical waste and contaminated materials through an approved
hazardous waste disposal facility.[1][2]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow for Handling 1-
Methyltetrahydropyrimidin-2(1H)-one

The following diagram illustrates the logical flow of operations for safely handling this chemical.

Handling
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Caption: Workflow for Safe Handling of 1-Methyltetrahydropyrimidin-2(1H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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